An interfacial floating tumbler with a penetrable structure and Janus wettability inspired by Pistia stratiotes†

Materials Horizons Pub Date: 2022-05-19 DOI: 10.1039/D2MH00361A

Abstract

Designing advanced interfacial materials is decisive to the improvement of multiphase systems. Inspired by the superior floatability of Pistia stratiotes, here we present a superhydrophobic/hydrophilic 3D Janus floater with a water managing ability. Its self-regulated floatation mechanism, as well as its water removal logic, should provide insight into the development of multifunctional interfacial carriers in the fields of micro-devices, solar evaporation, etc.

Graphical abstract: An interfacial floating tumbler with a penetrable structure and Janus wettability inspired by Pistia stratiotes
An interfacial floating tumbler with a penetrable structure and Janus wettability inspired by Pistia stratiotes†
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